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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Bis(4-hydroxyphenyl)adamantane is a unique organic compound featuring a rigid

adamantane core symmetrically substituted with two 4-hydroxyphenyl groups. This structure

imparts a combination of desirable properties, including high thermal stability, oxidation

resistance, and specific biological activities, making it a molecule of significant interest in

materials science and medicinal chemistry. Its rigid, bulky adamantane cage provides a three-

dimensional character that influences its packing in the solid state and its interactions with

biological targets. The presence of two phenolic hydroxyl groups allows for the formation of

extensive hydrogen-bonding networks and offers sites for further chemical modification.

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,3-Bis(4-hydroxyphenyl)adamantane, detailed experimental protocols for its

synthesis and purification, and an exploration of its potential biological activities and associated

signaling pathways.
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The distinct structural features of 1,3-Bis(4-hydroxyphenyl)adamantane give rise to its

characteristic physical and chemical properties.

Physical Properties
1,3-Bis(4-hydroxyphenyl)adamantane is typically a white to light yellow crystalline solid.[1] A

summary of its key physical properties is presented in Table 1.

Property Value Reference(s)

Molecular Formula C₂₂H₂₄O₂ [1]

Molecular Weight 320.4 g/mol [1]

Melting Point 200-202 °C [2]

Boiling Point Not available

Appearance
White to light yellow crystalline

solid
[1]

Solubility
Insoluble in water. Soluble in

some organic solvents.
[3]

LogP 5.46 [2]

Vapor Pressure 0.0±1.3 mmHg at 25°C [2]

Chemical Properties
The chemical reactivity of 1,3-Bis(4-hydroxyphenyl)adamantane is primarily dictated by the

phenolic hydroxyl groups and the stable adamantane core.

Acidity: The phenolic hydroxyl groups are weakly acidic and can be deprotonated with a

suitable base.

Esterification and Etherification: The hydroxyl groups can readily undergo esterification with

carboxylic acids or their derivatives and etherification with alkyl halides in the presence of a

base.
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Oxidation: While the adamantane core is resistant to oxidation, the phenolic rings can be

susceptible to oxidation under certain conditions. The compound exhibits notable oxidation

resistance.[1]

Electrophilic Aromatic Substitution: The electron-rich phenyl rings can undergo electrophilic

substitution reactions, although the bulky adamantane group may exert some steric

hindrance.

Experimental Protocols
Synthesis of 1,3-Bis(4-hydroxyphenyl)adamantane
A common synthetic route to 1,3-Bis(4-hydroxyphenyl)adamantane involves the acid-

catalyzed reaction of 1,3-adamantanediol with phenol.

Experimental Workflow for Synthesis
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Start

Mix 1,3-adamantanediol and excess phenol in a reaction vessel.

Add a strong acid catalyst (e.g., sulfuric acid).

Heat the mixture with stirring (e.g., 170-180°C) for several hours.

Cool the reaction mixture and pour into water to precipitate the crude product.

Filter the precipitate and wash with water.

Purify the crude product by recrystallization.

End

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-Bis(4-hydroxyphenyl)adamantane.

Detailed Protocol:
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To a reaction flask equipped with a mechanical stirrer and a reflux condenser, add 1,3-

adamantanediol and a molar excess of phenol.

Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the

mixture.

Heat the reaction mixture to 170-180°C with continuous stirring for 4-6 hours. The reaction

progress can be monitored by thin-layer chromatography.

After the reaction is complete, cool the mixture to approximately 80°C and pour it into a

beaker of cold water with vigorous stirring. This will cause the crude product to precipitate.

Collect the precipitate by vacuum filtration and wash it thoroughly with distilled water to

remove any unreacted phenol and acid catalyst.

The crude product can then be purified by recrystallization.

Purification by Recrystallization
Recrystallization is an effective method for purifying the crude 1,3-Bis(4-
hydroxyphenyl)adamantane.

Experimental Workflow for Recrystallization
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Start

Dissolve the crude product in a minimum amount of a hot suitable solvent (e.g., toluene or an ethanol/water mixture).

Allow the solution to cool slowly to room temperature.

Induce crystallization if necessary (e.g., by scratching the flask or seeding).

Cool the flask in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the purified crystals under vacuum.

End

Click to download full resolution via product page

Caption: Workflow for the purification of 1,3-Bis(4-hydroxyphenyl)adamantane.
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Detailed Protocol:

Place the crude 1,3-Bis(4-hydroxyphenyl)adamantane in a flask.

Add a suitable solvent, such as toluene or a mixture of ethanol and water, in small portions

while heating the mixture to boiling until the solid completely dissolves.

Once dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature.

If crystals do not form spontaneously, induce crystallization by scratching the inside of the

flask with a glass rod or by adding a seed crystal.

Once crystallization has begun, place the flask in an ice bath to promote further crystal

growth.

Collect the purified crystals by vacuum filtration, washing them with a small amount of the

cold recrystallization solvent.

Dry the crystals in a vacuum oven to remove any residual solvent.

Analytical Characterization
A combination of spectroscopic techniques is used to confirm the structure and purity of 1,3-
Bis(4-hydroxyphenyl)adamantane.

Spectroscopic Data
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Technique Key Observations Reference(s)

¹H NMR

Signals corresponding to the

adamantane cage protons and

the aromatic protons of the

hydroxyphenyl groups.

[4]

¹³C NMR

Resonances for the carbon

atoms of the adamantane core

and the phenyl rings.

[4][5]

FTIR (cm⁻¹)

Broad O-H stretching (due to

hydrogen bonding) around

3340-3381 cm⁻¹; C-H

stretching of the adamantane

cage (2800-3000 cm⁻¹);

Aromatic C=C stretching

(1500-1600 cm⁻¹).

[1]

Mass Spectrometry

Molecular ion peak

corresponding to the molecular

weight of the compound.

[4]

Note: Specific chemical shifts and fragmentation patterns are dependent on the instrumentation

and experimental conditions and should be determined for each synthesized batch.

Biological Activity and Signaling Pathways
1,3-Bis(4-hydroxyphenyl)adamantane has garnered interest for its potential biological

activities, particularly its antioxidant and anti-inflammatory properties.[1] The bulky and

lipophilic adamantane moiety can facilitate interaction with biological membranes and

hydrophobic pockets of proteins.[6]

Antioxidant Activity
The phenolic hydroxyl groups of 1,3-Bis(4-hydroxyphenyl)adamantane are capable of

donating a hydrogen atom to scavenge free radicals, thereby mitigating oxidative stress. This
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antioxidant activity is a common feature of phenolic compounds. Studies on related

adamantane derivatives have shown their potential to act as antioxidants.[7]

Potential Antioxidant Mechanism

Reactive Oxygen Species (ROS)

Donates H• to neutralize ROS

1,3-Bis(4-hydroxyphenyl)adamantane

Stabilized Phenoxyl Radical

Reduced Oxidative Stress

Click to download full resolution via product page

Caption: Proposed antioxidant mechanism of 1,3-Bis(4-hydroxyphenyl)adamantane.

Anti-inflammatory Activity
The anti-inflammatory properties of adamantane derivatives have been reported.[8] While the

specific pathways for 1,3-Bis(4-hydroxyphenyl)adamantane are not fully elucidated, it is

plausible that it may modulate key inflammatory signaling cascades. Bisphenols, in general,

have been shown to interact with various cellular signaling pathways, including those involving

nuclear receptors.

Potential Anti-inflammatory Signaling Pathway Modulation
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Inflammatory Stimulus (e.g., LPS)
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Caption: Potential modulation of inflammatory pathways by 1,3-Bis(4-
hydroxyphenyl)adamantane.

Further research is required to delineate the precise molecular targets and mechanisms of

action of 1,3-Bis(4-hydroxyphenyl)adamantane in biological systems.

Conclusion
1,3-Bis(4-hydroxyphenyl)adamantane is a versatile molecule with a unique combination of

physical, chemical, and potential biological properties. Its synthesis is achievable through

established organic chemistry methods, and its rigid, well-defined structure makes it an

interesting building block for new materials and a scaffold for the design of novel therapeutic

agents. The information provided in this guide serves as a foundational resource for

researchers and professionals working with this intriguing compound, paving the way for further

exploration of its applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1225811?utm_src=pdf-body-img
https://www.benchchem.com/product/b1225811?utm_src=pdf-body
https://www.benchchem.com/product/b1225811?utm_src=pdf-body
https://www.benchchem.com/product/b1225811?utm_src=pdf-body
https://www.benchchem.com/product/b1225811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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